Cas no 660414-62-0 (3-hydroxy-4-iodobutanoic acid)

3-Hydroxy-4-iodobutanoic acid is a versatile iodinated hydroxybutanoic acid derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring both a hydroxyl and an iodine substituent, makes it a valuable intermediate for constructing complex molecules, particularly in the synthesis of chiral compounds and bioactive agents. The iodine moiety offers reactivity for further functionalization via cross-coupling or substitution reactions, while the hydroxyl group enables selective modifications. This compound is particularly useful in stereoselective synthesis and as a precursor for fine chemicals. Its stability under standard handling conditions and well-defined reactivity profile enhance its utility in laboratory and industrial settings.

3-hydroxy-4-iodobutanoic acid structure

Product Name:3-hydroxy-4-iodobutanoic acid

CAS No:660414-62-0

MF:C₄H₇IO₃

MW:230.001054048538

MDL:MFCD30568233

CID:1698163

PubChem ID:18356481

Update Time:2025-11-06

3-hydroxy-4-iodobutanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-hydroxy-4-iodo-
- 3-hydroxy-4-iodobutanoic acid
- SCHEMBL2170370
- DTXSID80593066
- 660414-62-0
- MDL： MFCD30568233
- Inchi： 1S/C4H7IO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
- InChI Key： HXZQJJYLHRLBBX-UHFFFAOYSA-N
- SMILES： ICC(CC(=O)O)O

Computed Properties

Exact Mass: 229.94351
Monoisotopic Mass: 229.94399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 83.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

3-hydroxy-4-iodobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-314145-1g	3-hydroxy-4-iodobutanoic acid	660414-62-0		1g	$0.0	2023-09-05
Enamine	EN300-314145-1.0g	3-hydroxy-4-iodobutanoic acid	660414-62-0		1.0g	$0.0	2023-02-24

3-hydroxy-4-iodobutanoic acid Related Literature

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5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-hydroxy-4-iodobutanoic acid

Comprehensive Overview of 3-hydroxy-4-iodobutanoic acid (CAS No. 660414-62-0): Properties, Applications, and Research Insights

3-hydroxy-4-iodobutanoic acid (CAS No. 660414-62-0) is a halogenated hydroxybutanoic acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodine substitution and hydroxyl functional group, serves as a versatile intermediate in organic synthesis. Its molecular structure, C4H7IO3, combines reactivity with stability, making it valuable for targeted chemical modifications. Researchers frequently explore its role in chiral synthesis and bioconjugation, aligning with the growing demand for precision in drug development and biomaterial design.

In recent years, the scientific community has prioritized sustainable synthesis methods and green chemistry, topics highly searched in academic databases. 3-hydroxy-4-iodobutanoic acid fits into this narrative as a candidate for atom-efficient reactions. Its iodine moiety enables selective cross-coupling reactions, reducing waste generation—a critical consideration for industries complying with REACH regulations. Studies also highlight its potential in metabolomics, where it acts as a biomarker precursor, addressing the rising interest in personalized medicine and diagnostic tools.

The compound’s physicochemical properties—such as solubility in polar solvents (e.g., water, ethanol) and a melting point range of 120–125°C—make it compatible with aqueous-phase reactions. This aligns with trends toward solvent-free or water-based synthesis, frequently queried in AI-driven research platforms. Furthermore, its stereochemical purity (>98% enantiomeric excess in optimized preparations) meets stringent requirements for API intermediates, a hot topic in patent literature and FDA submissions.

From a commercial perspective, 660414-62-0 is cataloged by major chemical suppliers as a high-purity reference standard. Its applications span peptide modification and proteomics research, areas experiencing exponential growth due to advancements in CRISPR technology and protein engineering. Users searching for "iodinated building blocks" or "hydroxy acid derivatives" often encounter this compound in context of click chemistry or biocompatible materials.

Ongoing studies investigate 3-hydroxy-4-iodobutanoic acid’s role in enzyme inhibition, particularly targeting metabolic pathways like fatty acid oxidation. This resonates with searches related to metabolic disorders and therapeutic targets. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its stability under physiological conditions—a detail frequently requested in method development forums.

In summary, CAS No. 660414-62-0 represents a multifaceted tool for modern chemistry. Its integration into drug discovery pipelines and material science underscores its relevance amid trends like AI-assisted molecular design and high-throughput screening. As research continues to uncover novel applications, this compound maintains its position at the intersection of innovation and practicality.